![molecular formula C10H10ClFN2O2 B2630948 2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide CAS No. 2411199-16-9](/img/structure/B2630948.png)
2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide, also known as CFA, is a synthetic compound that belongs to the class of N-acylphenylalanines. It has been widely used in scientific research due to its unique properties, including its ability to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH). In
Mechanism of Action
2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide inhibits the activity of FAAH by binding to its active site, preventing the enzyme from degrading endocannabinoids. This leads to increased levels of endocannabinoids in the body, which can activate cannabinoid receptors and produce therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to produce various biochemical and physiological effects in preclinical studies. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to reduce anxiety and improve mood in animal models of anxiety and depression. Additionally, this compound has been shown to have neuroprotective effects and may have potential therapeutic applications in neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for FAAH inhibition. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, this compound has some limitations, including its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, and its safety and efficacy in clinical settings are not yet known.
Future Directions
There are several future directions for research on 2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide. One area of interest is the development of more potent and selective FAAH inhibitors based on the structure of this compound. Another area of interest is the investigation of the therapeutic potential of this compound in various diseases, including pain, inflammation, anxiety, and neurodegenerative diseases. Additionally, more research is needed to understand the safety and efficacy of this compound in humans and to develop effective methods for administering this compound in vivo.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research due to its ability to inhibit the activity of FAAH. It has several advantages for lab experiments, including its high potency and selectivity for FAAH inhibition. This compound has been shown to produce various biochemical and physiological effects in preclinical studies, and it has potential therapeutic applications in various diseases. However, more research is needed to understand the safety and efficacy of this compound in humans and to develop effective methods for administering this compound in vivo.
Synthesis Methods
The synthesis of 2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide involves the reaction of 2-chloroacetyl chloride with 2-fluoroaniline, followed by the addition of sodium acetate and acetic anhydride. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
2-[(2-Chloroacetyl)amino]-2-(2-fluorophenyl)acetamide has been widely used in scientific research due to its ability to inhibit the activity of FAAH, an enzyme responsible for the degradation of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a crucial role in various physiological processes, including pain sensation, appetite, and mood regulation. Inhibition of FAAH leads to increased levels of endocannabinoids in the body, which can have therapeutic effects in various diseases, including pain, inflammation, and anxiety.
properties
IUPAC Name |
2-[(2-chloroacetyl)amino]-2-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFN2O2/c11-5-8(15)14-9(10(13)16)6-3-1-2-4-7(6)12/h1-4,9H,5H2,(H2,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APOJRFDMEGXVCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C(=O)N)NC(=O)CCl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.